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Compound of Interest

Compound Name: Grubbs second generation

Cat. No.: B8389790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Grubbs Second
Generation (Grubbs II) catalyst in olefin metathesis reactions. This document includes typical

reaction conditions, catalyst loading, and detailed experimental protocols for various

metathesis transformations, including Ring-Closing Metathesis (RCM), Cross-Metathesis (CM),

and Ring-Opening Metathesis Polymerization (ROMP).

Introduction
The Grubbs II catalyst, benzylidene[1,3-bis(2,4,6-trimethylphenyl)-2-

imidazolidinylidene]dichloro(tricyclohexylphosphine)ruthenium, is a widely used, air-stable

organometallic compound that has revolutionized olefin metathesis.[1][2] Its high activity and

broad functional group tolerance make it a valuable tool in organic synthesis, polymer

chemistry, and drug discovery.[1][3] This second-generation catalyst generally exhibits higher

activity than the first-generation catalyst.[2]

Catalyst Loading and General Reaction Conditions
The optimal catalyst loading and reaction conditions are dependent on the specific substrate

and desired transformation. However, some general guidelines can be followed.

Catalyst Loading: Typical catalyst loadings for Grubbs II are in the range of 0.1–5 mol %.[4] For

simple, high-yielding reactions, loadings can be as low as 0.05 mol%.[5] More challenging
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substrates or sterically hindered systems may require higher catalyst loadings.[6]

Solvents: A wide range of solvents are compatible with Grubbs II, with dichloromethane (DCM)

and toluene being the most common.[1] Other suitable solvents include diethyl ether,

tetrahydrofuran (THF), and dichloroethane.[2][7] The choice of solvent can influence reaction

rates and catalyst stability.

Temperature: Reactions are typically conducted at temperatures ranging from room

temperature to 40-60 °C.[6][8] Higher temperatures can sometimes lead to catalyst

decomposition.[8]

Atmosphere: While Grubbs II is relatively air-stable, performing reactions under an inert

atmosphere (e.g., nitrogen or argon) is recommended to maximize catalyst lifetime and

reaction efficiency, especially for prolonged reaction times.[9]

Data Presentation: Reaction Parameters for Various
Metathesis Reactions
The following tables summarize typical quantitative data for different types of metathesis

reactions using the Grubbs II catalyst.

Table 1: Ring-Closing Metathesis (RCM) Reaction Conditions
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Substra
te

Catalyst
Loading
(mol%)

Solvent
Concent
ration
(M)

Temper
ature
(°C)

Time (h)
Yield
(%)

Referen
ce

Diethyl

diallylmal

onate

1 DCM 0.1 RT 1 >95 [10]

Diethyl

diallylmal

onate

0.1 DCM 0.1 60 - >98 [11]

Fmoc-

Tyr(All)-

Tyr(All)-

resin

15-40
DCM/DM

F (4:1)
- 40-60 48 20-70 [8]

1,6-

Octadien

e

0.5
Dichloro

methane
0.1 25 0.5 >98 [12]

1,6-

Octadien

e

0.1 Toluene 0.5 60 1 97 [12]

Table 2: Cross-Metathesis (CM) Reaction Conditions
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Alkene
1

Alkene
2

Catalyst
Loading
(mol%)

Solvent
Temper
ature
(°C)

Time (h)
Yield
(%)

Referen
ce

Secondar

y allylic

alcohol

Methyl

acrylate
5

Diethyl

ether
40 6-12 67-81 [7][13]

Styrene
Alkyl

acrylate
2 DCM 40 24 - [14]

Styrene

cis-2-

butene-

1,4-

diacetate

5 DCM 40 24 - [14]

Table 3: Ring-Opening Metathesis Polymerization (ROMP) Reaction Conditions

Monomer
Monomer
:Catalyst
Ratio

Solvent
Temperat
ure (°C)

Time (h)
Conversi
on (%)

Referenc
e

Dicyclopen

tadiene
10000:1 - 20-60 - >98 [15]

Norbornen

e
100:1 DCM RT 1 - [10]

Cycloocten

e
- CD2Cl2 0-20 <1 ~100 [16]

Norbornen

e imide

10000:1

(with CTA)
DCM RT - 90 [17]

Experimental Protocols
Protocol 1: General Procedure for Ring-Closing Metathesis (RCM)

This protocol is a general guideline for the RCM of a diene substrate.
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Materials:

Grubbs II catalyst

Diene substrate

Anhydrous solvent (e.g., dichloromethane or toluene)

Inert gas supply (Nitrogen or Argon)

Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar

Standard laboratory glassware for workup and purification

Procedure:

Under an inert atmosphere, dissolve the diene substrate in the anhydrous solvent in a

Schlenk flask to the desired concentration (typically 0.1-0.5 M).

Add the Grubbs II catalyst (0.1-5 mol%) to the stirred solution. The solution will typically

change color upon addition of the catalyst.

Stir the reaction mixture at the desired temperature (room temperature to 60 °C) and monitor

the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or NMR).

Once the reaction is complete, quench the reaction by adding a few drops of ethyl vinyl ether

and stirring for 20-30 minutes.

Remove the solvent under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to remove the

ruthenium byproducts.

Protocol 2: General Procedure for Cross-Metathesis (CM)

This protocol outlines a general procedure for the cross-metathesis of two different olefins.
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Materials:

Grubbs II catalyst

Olefin 1

Olefin 2

Anhydrous solvent (e.g., diethyl ether or dichloromethane)

Inert gas supply (Nitrogen or Argon)

Reaction vessel equipped with a condenser

Magnetic stirrer and stir bar

Standard laboratory glassware for workup and purification

Procedure:

In a reaction vessel under an inert atmosphere, dissolve Olefin 1 and Olefin 2 in the

anhydrous solvent. If one olefin is a gas, it can be bubbled through the solution.

Add the Grubbs II catalyst (1-5 mol%) to the reaction mixture.

Heat the reaction to the desired temperature (e.g., 40 °C) and stir for the required time

(typically 6-24 hours).

Monitor the reaction progress by an appropriate analytical method.

Upon completion, cool the reaction to room temperature and quench with ethyl vinyl ether.

Concentrate the reaction mixture in vacuo.

Purify the product via flash column chromatography.

Protocol 3: General Procedure for Ring-Opening Metathesis Polymerization (ROMP)

This protocol provides a general method for the ROMP of a cyclic olefin.
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Materials:

Grubbs II catalyst

Cyclic olefin monomer (e.g., norbornene or dicyclopentadiene)

Anhydrous solvent (e.g., dichloromethane), if applicable

Inert gas supply (Nitrogen or Argon)

Reaction vessel

Magnetic stirrer and stir bar

Quenching agent (e.g., ethyl vinyl ether)

Procedure:

Under an inert atmosphere, add the cyclic olefin monomer to the reaction vessel. If using a

solvent, dissolve the monomer in the anhydrous solvent.

Prepare a stock solution of the Grubbs II catalyst in the reaction solvent.

Initiate the polymerization by adding the desired amount of the catalyst solution to the

monomer. The monomer to catalyst ratio will determine the polymer's molecular weight.

Stir the reaction mixture. The polymerization is often exothermic and may proceed rapidly.

After the desired reaction time, terminate the polymerization by adding a quenching agent

like ethyl vinyl ether.

Precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., methanol).

Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum.
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Caption: Catalytic cycle of olefin metathesis using Grubbs II catalyst.
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Caption: A typical experimental workflow for Ring-Closing Metathesis (RCM).
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Caption: Logic diagram for selecting Grubbs II catalyst based on reaction parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Grubbs II Catalyst
in Olefin Metathesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8389790#catalyst-loading-and-reaction-conditions-
for-grubbs-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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